Cas no 116-63-2 (1-Amino-2-naphthol-4-sulfonic Acid)

• Product Name: 1-Amino-2-naphthol-4-sulfonic Acid
• CAS No: 116-63-2
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• MDL: MFCD00004019
• CID: 35830
• PubChem ID: 87559365
• Update Time: 2025-09-18

1-Amino-2-naphthol-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-hydroxynaphthalene-1-sulfonic acid
• 1-Amino-2-naphthol-4-sulfonic acid
• 4-Amino-3-hydroxy-1-naphthalenesulphonic acid
• 1-Amino-2-naphthol-4-sulphonic acid
• TIMTEC-BB SBB008870
• 1,2,4-acid
• 1-Amino-2-naphthol-4-sulfonic
• 1-amino-4-sulfo-2-naphthol
• 1-Naphthalenesulfonicacid,4-amino-3-hydroxy-
• 4-amino-3-hydroxy-1-naphthalenesulfonicaci
• 4-AMINO-3-NAPHTHOL-1-SULFONIC ACID
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid
• 1,2,4-Aminonaphtholsulfonic acid
• 4-Amino-3-hydroxynaphthalene-1-sulphonic acid
• 1-Amino-2-naphthol-4
• 3-Hydroxynaphthionic acid
• Amino-2-Naphthol-4-SulfonicAcid
• 1-Amino-2-naphthol-4-sulfonate.
• LABOTEST-BB LT00454379
• 1-NAPHTHALENESULFONIC ACID, 4-AMINO-3-HYDROXY-
• 4-Amino-3-hydroxynaphthalenesulfonic acid
• 2-Hydroxy-4-sulfo-1-naphthylamine
• C10H9NO4S
• W46SK3P33G
• Naphthalenesulfonic acid, 4
• FT-0607319
• SY001900
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, JIS special grade, >=97.0%
• Naphthalenesulfonic acid, 4-amino-3-hydroxy-
• NSC 25061
• W-108579
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, p.a., 95.0%
• CHEMBL2312198
• RXCMFQDTWCCLBL-UHFFFAOYSA-
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, ACS reagent, >=90%
• FS-4299
• EINECS 204-147-3
• NSC-25061
• NSC-4986
• 4-amino-3-hydroxy-1-napthalenesulfonic acid
• AI3-03701
• D77764
• 1-Naphthalenesulfonic acid,4-amino-3-hydroxy-
• RXCMFQDTWCCLBL-UHFFFAOYSA-N
• AMY22505
• 4-NH2-3-OH-naphthalenesulfonic acid
• InChI=1/C10H9NO4S/c11-10-7-4-2-1-3-6(7)9(5-8(10)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• 116-63-2
• NSC25061
• EN300-179895
• 2-Naphthol-4-sulfonic acid, 1-amino-
• DTXSID7059434
• CS-W014146
• AC-11577
• 4-AMINO-3-HYDROXY-1-NAPHTHALENE SULFONIC ACID
• CHEBI:19024
• A0367
• UNII-W46SK3P33G
• SCHEMBL153735
• NSC4986
• NS00021538
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, ACS
• 1-AMINO-2-NAPHTHOL-4-SULFONIC ACID [MI]
• Q26840754
• 4-Amino-3-hydroxy-1-naphthalenesulfonic acid, for spectrophotometric det. of Si, >=95.0%
• AKOS001483109
• MFCD00004019
• AMINO-3-HYDROXYNAPHTHALENESULFONIC ACID, 4-
• 4-amino-3-hydroxy-naphthalene-1-sulfonic acid
• 223383-77-5
• STK387126
• DB-041331
• DB-099756
• BBL007892
• 1-Amino-2-naphthol-4-sulfonic Acid

• MDL： MFCD00004019
• Inchi： 1S/C10H9NO4S/c11-10-7-4-2-1-3-6(7)9(5-8(10)12)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： RXCMFQDTWCCLBL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)N)O)(=O)(=O)O
• BRN： 2697469

Computed Properties

• Exact Mass: 239.02500
• Monoisotopic Mass: 239.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Powder
• Density: 1.4338 (rough estimate)
• Melting Point: 290 °C (dec.) (lit.)
• Boiling Point: 466°C
• Flash Point: °C
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong bases, acid chlorides, acid anhydrides, strong oxidizing agents.
• PSA: 109.00000
• LogP: 3.03630
• Sensitiveness: Sensitive to light
• Merck: 454
• FEMA: 2695
• Solubility: Insoluble in water, ethanol, ether and benzene, soluble in alkali and sodium sulfite solutions. It turns pink in the air, especially when it is wet. The alkaline solution quickly oxidizes to brown in air, and the neutral solution shows a little blue fluorescence.

1-Amino-2-naphthol-4-sulfonic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazardous Material transportation number：UN 2585
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：QK1292000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Packing Group：III
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
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• Catalysts and Inorganic Chemicals Inorganic Compounds Salt